Cas no 443329-41-7 (N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide)

• Product Name: N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide
• CAS No: 443329-41-7
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 6008898
• PubChem ID: 4415408
• Update Time: 2025-07-09

N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide
• (Z)-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(phenylthio)propanamide
• Propanamide, N-(3-methyl-6-nitro-2(3H)-benzothiazolylidene)-3-(phenylthio)-
• 443329-41-7
• EU-0047707
• SR-01000506722-1
• SR-01000506722
• N-(3-methyl-6-nitro-1,3-benzothiazol-2-ylidene)-3-phenylsulfanylpropanamide
• N-[(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(phenylsulfanyl)propanamide
• AKOS024601315
• F0866-0065

• Inchi： 1S/C17H15N3O3S2/c1-19-14-8-7-12(20(22)23)11-15(14)25-17(19)18-16(21)9-10-24-13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3
• InChI Key： OGCHFOJLZQFBQU-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C([N+]([O-])=O)C=C2S1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 373.05548370g/mol
• Monoisotopic Mass: 373.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide

Recent Advances in the Study of N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide (CAS: 443329-41-7)

The compound N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide (CAS: 443329-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this benzothiazole derivative exhibits strong inhibitory effects against a range of kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins.

Another notable advancement is the optimization of the synthetic route for N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide. A research team from the University of Cambridge reported a novel, high-yield synthesis method in 2024, which significantly reduces the number of steps and improves the overall efficiency of the process. This development is expected to facilitate further preclinical studies and scale-up production for potential therapeutic use.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an antimicrobial agent. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that the compound exhibits broad-spectrum activity against several drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity.

Despite these promising findings, challenges remain in the development of N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide as a therapeutic agent. Current research is focused on addressing issues related to its pharmacokinetic properties, such as solubility and metabolic stability. Several research groups are actively working on structural modifications to improve these characteristics while maintaining the compound's biological activity.

In conclusion, the growing body of research on N-(2Z)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide (CAS: 443329-41-7) underscores its potential as a versatile scaffold for drug development. Continued investigation into its mechanism of action and optimization of its pharmacological properties may lead to the development of novel therapeutics for various diseases, including cancer, inflammatory disorders, and bacterial infections.